N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-3-phenyl-1-propylthiourea
• InChI: InChI=1S/C14H20N2O2S2/c1-2-9-16(13-8-10-20(17,18)11-13)14(19)15-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,15,19)
• InChI Key: HMUJAJFPSMVABO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C1CCS(=O)(=O)C1)C(=S)NC2=CC=CC=C2
• Molecular Formula: C14H20N2O2S2
• Molecular Weight: 312.5 g/mol

Description

N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea, also known as DTTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTTU belongs to the class of thiourea derivatives and has shown promising results in various research studies.

Mechanism of Action

N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea exerts its biological effects by inhibiting the activity of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can cause damage to cells and tissues. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which are molecules that contribute to the inflammatory response.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in high purity. This compound has also been shown to have low toxicity and can be used at relatively low concentrations. However, this compound has some limitations in laboratory experiments. It is a hydrophobic compound that may require the use of solvents for its dissolution. This compound may also have limited solubility in some biological fluids.

Future Directions

There are several future directions for the study of N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea. One potential area of research is the development of this compound derivatives with improved properties. These derivatives could have enhanced solubility, increased potency, or improved selectivity for specific targets. Another area of research is the investigation of the potential use of this compound in combination with other drugs or therapies. This compound could be used in combination with other anti-inflammatory or anticancer drugs to enhance their effectiveness. Finally, the potential use of this compound in the treatment of neurodegenerative diseases warrants further investigation.

Scientific Research Applications

N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.